Cas no 39143-76-5 (Carbamic acid, (2,6-dimethylphenyl)-, phenyl ester)

• Product Name: Carbamic acid, (2,6-dimethylphenyl)-, phenyl ester
• CAS No: 39143-76-5
• MF: C₁₅H₁₅NO₂
• MW: 241.285104036331
• CID: 1506636
• Update Time: 2024-08-24

Carbamic acid, (2,6-dimethylphenyl)-, phenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, (2,6-dimethylphenyl)-, phenyl ester
• PHENYL N-(2,6-XYLYL)CARBAMATE
• Carbamic acid, N-(2,6-dimethylphenyl)-, phenyl ester

• Inchi： 1S/C15H15NO2/c1-11-7-6-8-12(2)14(11)16-15(17)18-13-9-4-3-5-10-13/h3-10H,1-2H3,(H,16,17)
• InChI Key： AHAAHACLFHNTIF-UHFFFAOYSA-N
• SMILES： C(OC1=CC=CC=C1)(=O)NC1=C(C)C=CC=C1C

Computed Properties

• Exact Mass: 241.11035
• Monoisotopic Mass: 241.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 38.3A^2

Experimental Properties

• Density: 1.165±0.06 g/cm3(Predicted)
• Melting Point: 106 °C
• Boiling Point: 335.7±42.0 °C(Predicted)
• PSA: 38.33
• pka: 13.04±0.70(Predicted)